Cas no 19968-20-8 (1H-Pyrazole, 3,4,5-tris(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 3,4,5-tris(trifluoromethyl)-
• CAS No: 19968-20-8
• MF: C₆HF₉N₂
• MW: 272.071172475815
• CID: 95974
• PubChem ID: 13245508
• Update Time: 2025-06-13

1H-Pyrazole, 3,4,5-tris(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3,4,5-tris(trifluoromethyl)-
• 3,4,5-tris(trifluoromethyl)-1H-pyrazole
• AKOS008901134
• SCHEMBL11132680
• 19968-20-8
• FTPCKDUEVYSIIY-UHFFFAOYSA-N
• EN300-54028
• DTXSID10531613

• Inchi： 1S/C6HF9N2/c7-4(8,9)1-2(5(10,11)12)16-17-3(1)6(13,14)15/h(H,16,17)
• InChI Key： FTPCKDUEVYSIIY-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=NNC=1C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 271.99963
• Monoisotopic Mass: 271.99960150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

Additional information on 1H-Pyrazole, 3,4,5-tris(trifluoromethyl)-

1H-Pyrazole, 3,4,5-tris(trifluoromethyl)- (CAS No. 19968-20-8): A Comprehensive Overview

1H-Pyrazole, 3,4,5-tris(trifluoromethyl)- (CAS No. 19968-20-8) is a highly fluorinated pyrazole derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its three trifluoromethyl groups attached to the pyrazole ring, which confer it with remarkable stability and reactivity.

The trifluoromethyl group is a well-known electron-withdrawing moiety that imparts significant electronic and steric effects to the molecule. In the case of 1H-Pyrazole, 3,4,5-tris(trifluoromethyl)-, these effects are amplified due to the presence of three such groups, making it an ideal candidate for the design of novel pharmaceuticals and functional materials. The high electron-withdrawing nature of the trifluoromethyl groups also enhances the compound's lipophilicity, which can be advantageous in drug delivery systems.

Recent studies have highlighted the potential of 1H-Pyrazole, 3,4,5-tris(trifluoromethyl)- in the development of new therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes by binding to specific viral proteins.

In addition to its antiviral properties, 1H-Pyrazole, 3,4,5-tris(trifluoromethyl)- has shown promise in cancer research. A study conducted at the National Cancer Institute found that this compound selectively inhibits the growth of certain cancer cell lines while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells. These findings suggest that 1H-Pyrazole, 3,4,5-tris(trifluoromethyl)- could be a valuable lead compound for the development of targeted cancer therapies.

The synthetic versatility of 1H-Pyrazole, 3,4,5-tris(trifluoromethyl)- has also been explored extensively. Various synthetic routes have been developed to access this compound efficiently and in high yield. One notable method involves the reaction of a suitable pyrazole precursor with triflic anhydride in the presence of a base. This approach allows for precise control over the regioselectivity and stereochemistry of the final product, making it a preferred method for large-scale synthesis.

Moreover, 1H-Pyrazole, 3,4,5-tris(trifluoromethyl)- has found applications beyond medicinal chemistry. In materials science, this compound has been used as a building block for the synthesis of advanced functional materials with unique properties. For example, researchers at Stanford University have developed a series of polymers incorporating 1H-Pyrazole, 3,4,5-tris(trifluoromethyl)- units that exhibit excellent thermal stability and mechanical strength. These polymers have potential applications in areas such as aerospace engineering and electronics.

The environmental impact of 1H-Pyrazole, 3,4,5-tris(trifluoromethyl)- has also been studied to ensure its safe use in various applications. Studies have shown that this compound is biodegradable under certain conditions and does not accumulate in ecosystems. However, it is important to handle and dispose of it according to standard safety protocols to minimize any potential risks.

In conclusion, 1H-Pyrazole, 3,4,5-tris(trifluoromethyl)- (CAS No. 19968-20-8) is a versatile and promising compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, 1H-Pyrazole, 3,4,5-tris(trifluoromethyl)- is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.